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Compound of Interest

Compound Name: 5-Hexenal

Cat. No.: B1605083

Audience: Researchers, scientists, and drug development professionals.

This in-depth technical guide provides a comprehensive overview of 5-Hexenal (CAS No. 764-
59-0), an unsaturated aldehyde with significant applications in chemical synthesis, flavor and
fragrance industries, and research. This document details its physicochemical properties,

synthesis protocols, chemical reactivity, and spectroscopic data, structured for practical use by
professionals in the field.

Physicochemical Properties

5-Hexenal is a colorless liquid known for its characteristic green, grassy odor.[1] It is a
monounsaturated fatty aldehyde that is soluble in organic solvents with limited solubility in
water.[1] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Hexenal

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1605083?utm_src=pdf-interest
https://www.benchchem.com/product/b1605083?utm_src=pdf-body
https://www.benchchem.com/product/b1605083?utm_src=pdf-body
https://cymitquimica.com/cas/764-59-0/
https://cymitquimica.com/cas/764-59-0/
https://www.benchchem.com/product/b1605083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 764-59-0 [112][3114]

Molecular Formula CeH100 [11[2][3]

Molecular Weight 98.14 g/mol [11[3]
Colorless to pale yellow clear

Appearance o [1][2]
liquid

Odor Green, grassy [1]

Boiling Point 128-129 °C (at 760 mm Hg) [2][5]

Density 0.817 g/cm? [5]

Flash Point 19 °C [5]

N Soluble in alcohol; limited

Solubility o [1][2]
solubility in water

IUPAC Name hex-5-enal [3]

Synthesis and Experimental Protocols

A common and reliable method for the synthesis of 5-Hexenal is the oxidation of the

corresponding primary alcohol, 5-Hexen-1-ol. Mild oxidizing agents are required to prevent

over-oxidation to the carboxylic acid. One such standard procedure involves the use of

pyridinium chlorochromate (PCC).

Experimental Protocol: Synthesis via PCC Oxidation of

5-Hexen-1-ol

This protocol details a laboratory-scale synthesis of 5-Hexenal.

Materials:

e 5-Hexen-1-ol

e Pyridinium chlorochromate (PCC)
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e Anhydrous dichloromethane (DCM)

 Silica gel

o Diethyl ether

o Standard laboratory glassware for inert atmosphere reactions
e Magnetic stirrer and stir bar

e Rotary evaporator

Procedure:

e Suspend pyridinium chlorochromate (1.5 equivalents) in anhydrous dichloromethane (DCM)
in a two-neck round-bottom flask under an inert atmosphere (e.g., Nitrogen or Argon).

» To the stirred suspension, add a solution of 5-Hexen-1-ol (1.0 equivalent) in anhydrous DCM
dropwise over 15-20 minutes. The reaction is exothermic and may require external cooling to
maintain room temperature.

e Upon completion of the addition, allow the mixture to stir at room temperature for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).

o Once the starting material is consumed, dilute the reaction mixture with diethyl ether.

o Pass the resulting mixture through a short plug of silica gel to filter out the chromium
byproducts. Wash the silica plug with additional diethyl ether to ensure complete elution of
the product.

o Combine the organic filtrates and concentrate the solution using a rotary evaporator under
reduced pressure.

e The crude product can be further purified by flash column chromatography on silica gel if
necessary to yield pure 5-Hexenal.
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Caption: Workflow for the synthesis of 5-Hexenal from 5-Hexen-1-ol.
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Chemical Reactivity and Pathways

The chemical behavior of 5-Hexenal is defined by its two functional groups: the aldehyde and
the terminal alkene. This dual reactivity makes it a versatile intermediate in organic synthesis.

o Aldehyde Group Reactions: It undergoes typical nucleophilic addition reactions, reduction to
the corresponding alcohol (5-Hexen-1-ol), and oxidation to the carboxylic acid (5-Hexenoic
acid).

o Alkene Group Reactions: The terminal double bond can be hydrogenated to yield Hexanal,
or it can participate in various addition reactions (e.g., halogenation, hydroboration-
oxidation).

Aldehyde Reactions

/ l \ Alkene Reactions

[O] [H] Nu:-
e.g., Tollen's Reagent e.g., NaBH4 e.g., R-MgBr Rzl e

/ / J : \

5-Hexenoic Acid 5-Hexen-1-ol Secondary Alcohol Hexanal 5,6-Dibromohexanal

Click to download full resolution via product page
Caption: Principal chemical reaction pathways for 5-Hexenal.
Applications
5-Hexenal is utilized in several industrial and research contexts:

» Flavor and Fragrance: It is employed as a flavoring agent in the food industry and as a
component in fragrances due to its green, grassy scent.[1]
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» Organic Synthesis: It serves as a versatile intermediate for synthesizing other organic

compounds.[1] Its bifunctional nature allows for sequential or selective modification at either

the aldehyde or alkene moiety, making it a valuable building block for complex molecules.

o Natural Products: The compound is found in certain essential oils and plays a role in plant

metabolism.[1]

Spectroscopic Data

Structural elucidation of 5-Hexenal relies on standard spectroscopic techniques. Table 2

summarizes the expected characteristic data for this molecule.

Table 2: Predicted Spectroscopic Data for 5-Hexenal

Technique

Characteristic Features

1H NMR (CDCls)

5=9.77 (t, 1H, -CHO), 5 = 5.80 (m, 1H, -
CH=CH2), 8 = 5.00 (m, 2H, -CH=CHz), = 2.45
(dt, 2H, -CH2-CHO), & = 2.15 (q, 2H, =CH-
CHz-), 8 = 1.70 (p, 2H, -CH2-CH2-CHz-)

13C NMR (CDCls)

0 = 202.5 (C=0), 6 = 138.0 (-CH=), 8= 115.0
(=CHz2), & = 43.5 (-CH2-CHO), 0 = 33.0 (=CH-
CHz2-), 0 = 21.5 (-CH2-CH2-CHz2-)

IR (neat)

v = 2930 cm~1 (C-H stretch), v = 2720 cm™!
(Aldehyde C-H stretch), v = 1725 cm~1 (C=0
stretch), v = 1640 cm~1 (C=C stretch)

Mass Spec. (El)

m/z (%) = 98 (M™), 83, 69, 55, 41 (base peak)

Safety and Handling

5-Hexenal is classified as a highly flammable liquid and vapor. It is reported to cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[3][5]

GHS Hazard Statements:

o H225: Highly flammable liquid and vapor.[3][5]
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e H315: Causes skin irritation.[3][5]

e H319: Causes serious eye irritation.[3][5]

o H335: May cause respiratory irritation.[3][5]

Precautionary Measures:

Handle only in a well-ventilated area or under a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6][7]

Wear protective gloves, protective clothing, and eye/face protection.[6][8]

Store in a cool, well-ventilated place with the container tightly closed.[6][8]

Ground/bond container and receiving equipment to prevent static discharge.[6][7]

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Hexenal (CAS No. 764-59-0): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605083#5-hexenal-cas-number-764-59-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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